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Compound of Interest

Compound Name: 5-fluoropyridine-2-carboxylic Acid

Cat. No.: B022181

For Researchers, Scientists, and Drug Development Professionals

These notes provide comprehensive safety and handling procedures for 5-fluoropyridine-2-
carboxylic acid, a key intermediate in pharmaceutical and agrochemical research. Adherence
to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

5-Fluoropyridine-2-carboxylic acid is a solid organic compound. Its properties are
summarized below.
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Property Value Reference
Molecular Formula C6H4FNO2 [1]
Molecular Weight 141.10 g/mol [1]
Appearance White to off-white solid N/A
Melting Point 167-170 °C N/A
Slightly soluble in water.
Solubility Soluble in polar organic N/A
solvents like DMSO and DMF.
Stable under normal
- conditions. May react with
Stability o ) N/A
strong oxidizing or reducing
agents.
CAS Number 107504-08-5 [11[2][31[4]

Hazard Identification and GHS Classification

5-Fluoropyridine-2-carboxylic acid is classified as a hazardous substance. The GHS

classification is as follows:

Hazard Class Category Hazard Statement
Skin Irritation 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Irritation 2A o
irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure)

irritation

Signal Word: Warning[3][5]

Hazard Pictograms:

laalt text
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Toxicological Data

No specific quantitative toxicity data such as LD50 (lethal dose, 50%) or LC50 (lethal
concentration, 50%) values are currently available for 5-fluoropyridine-2-carboxylic acid.[6]
However, the available safety data indicates that the compound is an irritant to the skin, eyes,
and respiratory system.[3][5]

Experimental Protocols
Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 5-fluoropyridine-2-carboxylic acid to
determine the necessary PPE. The following is a general guideline:

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.[7]

o Hand Protection: Chemically resistant gloves (e.g., nitrile rubber) should be worn. Gloves
must be inspected before use and replaced if damaged.[7]

o Skin and Body Protection: A laboratory coat or chemical-resistant apron should be worn. In
cases of potential significant exposure, chemical-resistant coveralls may be necessary.[7]

» Respiratory Protection: If working in a poorly ventilated area or if dusts are generated, a
NIOSH-approved respirator with an appropriate particulate filter is required.[7]

Handling and Storage Protocol
Handling:

o Ensure adequate ventilation, preferably by working in a chemical fume hood.[7]

Avoid generating dust. Use appropriate tools for handling the solid material.

Avoid contact with skin, eyes, and clothing.[7]

Do not breathe dust.[8]

Wash hands thoroughly after handling.[7]
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Do not eat, drink, or smoke in the work area.

Storage:

Store in a tightly closed, properly labeled container.[2]
Keep in a cool, dry, and well-ventilated area.[1][2]
Store away from incompatible materials such as strong oxidizing agents.[8]

Keep away from heat, sparks, and open flames.

Spill Response Protocol

In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area of the spill.
Ventilate: Ensure the area is well-ventilated.
Contain: Prevent further spread of the material.

Personal Protection: Wear the appropriate PPE as outlined in section 4.1 before attempting
to clean the spill.

Clean-up:

o For small spills, carefully sweep up the solid material and place it into a suitable, labeled
container for disposal.[8]

o Avoid generating dust during clean-up.
o For large spills, contact your institution's environmental health and safety department.
Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of the waste material according to local, state, and federal regulations.

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[7][8]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation persists.[7][8]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[7][8]

Diagrams

The following diagrams illustrate key safety and handling workflows.
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Handling Protocol

Don Appropriate PPE H Work in Fume Hood H Avoid Dust Generation }—»_}»-J—{ Tightly Closed Container }—»‘ Cool, Dry, Ventilated Area H Store Away From Incompatibles ‘

Storage Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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